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Compound of Interest

Compound Name: Epigallocatechin 3,5-digallate

Cat. No.: B1211531 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Epigallocatechin 3,5-digallate (EGCG-digallate) is a flavan-3-ol, a type of polyphenolic

compound found in the tea plant (Camellia sinensis). Its structure features an epigallocatechin

backbone with two galloyl moieties esterified at the 3- and 5-positions[1]. This distinguishes it

from the more abundant and well-studied Epigallocatechin Gallate (EGCG). The isolation of

EGCG-digallate from natural sources is challenging due to its low abundance and the presence

of numerous structurally similar catechins[1].

This document provides a detailed protocol for the purification of Epigallocatechin 3,5-
digallate using a multi-step column chromatography strategy. While specific, validated

protocols for EGCG-digallate are not widely available, the following methodology is based on

established techniques for the purification of similar catechins, such as EGCG, and

incorporates general strategies for the isolation of EGCG-digallate. The provided quantitative

data is based on the purification of EGCG and serves as a reference for expected outcomes.
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The following tables summarize quantitative data from studies on the purification of

Epigallocatechin Gallate (EGCG), a structurally related and more abundant catechin. This data

can be used as a benchmark for the purification of EGCG-digallate.

Table 1: Purification of EGCG using Macroporous Resin Chromatography

Resin Type
Initial Purity
(%)

Elution
Conditions

Final Purity
(%)

Recovery
Rate (%)

Reference

LX-20B Not Specified

Stepwise

ethanol

elution

70.08 ± 2.55 68.07 ± 2.43 [2]

HPD826 7.7 30% ethanol 44.6 72.1 [3]

AB-8 Not Specified

8 BV of 16%

ethanol, then

30% ethanol

53.69 88.05 [4]

Table 2: Multi-Step Purification of EGCG
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Purification
Steps

Intermediate
Purity (%)

Final Purity
(%)

Overall
Recovery (%)

Reference

Macroporous

Resin (HPD826)

-> Polyamide

Column

44.6 74.8 Not Specified [3]

Macroporous

Resin (LX-20B) -

> Crystallization

70.08 ± 2.55 95.87 ± 0.89 58.66 [2]

Polyamide

Column -> Resin

LSA-10

70.27 95.14 76.78 [5]

Macroporous

Resin (AB-8) ->

β-Cyclodextrin

Bonded Agar

53.69 >95 75.16 [4]

Silica Gel ->

Immobilized

Tannase ->

Sephadex LH-20

(for EGC from

EGCG)

Not Specified 93.7
10 (from initial

extract)
[6]

Experimental Protocols
This protocol outlines a multi-step approach for the purification of Epigallocatechin 3,5-
digallate from a crude tea extract. The process involves an initial enrichment using

macroporous resin chromatography, followed by a polishing step using polyamide or Sephadex

LH-20 column chromatography.

Materials and Reagents

Crude tea polyphenol extract
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Macroporous adsorption resin (e.g., LX-20B or HPD826)

Polyamide resin

Sephadex LH-20

Ethanol (95% and absolute)

Methanol

Ethyl acetate

Chloroform

Distilled water

Glass column for chromatography

Fraction collector

Rotary evaporator

High-Performance Liquid Chromatography (HPLC) system for analysis

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Tea Extract

Solvent Extraction
(Hot Water or Aqueous Ethanol)

Liquid-Liquid Partitioning
(Chloroform to remove caffeine)

Liquid-Liquid Partitioning
(Ethyl Acetate to concentrate catechins)

Step 1: Macroporous Resin
Column Chromatography

Step 2: Polishing Chromatography
(Polyamide or Sephadex LH-20)

Fraction Analysis (HPLC)

Pooling of Pure Fractions

Purified Epigallocatechin 3,5-digallate
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Crude Catechin Mixture
(High Complexity, Low Purity)

Macroporous Resin Chromatography
(Separation based on polarity and molecular size)

Removes highly polar and non-polar impurities

Enriched Fraction
(Reduced Complexity, Intermediate Purity)

Polyamide or Sephadex LH-20 Chromatography
(Separation based on hydrogen bonding and size exclusion)

Separates structurally similar catechins

Purified Epigallocatechin 3,5-digallate
(Low Complexity, High Purity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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